2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride

• Molecular Formula: C6H3F2NO4S
• Molecular Weight: 223.16 g/mol
• IUPAC Name: 2-fluoro-6-nitrobenzenesulfonyl fluoride
• InChI: InChI=1S/C6H3F2NO4S/c7-4-2-1-3-5(9(10)11)6(4)14(8,12)13/h1-3H
• InChI Key: GFZMWAUZAOGNND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)S(=O)(=O)F)[N+](=O)[O-]

Description

2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride is a sulfonyl fluoride derivative featuring a nitro group at the 6-position and a fluorine atom at the 2-position of the benzene ring. Sulfonyl fluorides are increasingly studied for their stability and utility in click chemistry (e.g., SuFEx reactions), contrasting with sulfonyl chlorides, which are more reactive but less stable .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride typically involves the introduction of the sulfonyl fluoride group to a fluoronitrobenzene precursor. One common method is the fluoride-chloride exchange from the corresponding sulfonyl chlorides. This process involves the reaction of 2-fluoro-6-nitrobenzenesulfonyl chloride with a fluoride source under appropriate conditions .

Industrial Production Methods

Industrial production methods for sulfonyl fluorides, including 2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride, often utilize direct fluorosulfonylation with fluorosulfonyl radicals. This approach is considered concise and efficient, allowing for the formation of the sulfonyl fluoride group directly from various precursors .

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride can undergo several types of chemical reactions, including:

Electrophilic Aromatic Substitution: The nitro group on the benzene ring is a strong electron-withdrawing group, making the compound susceptible to electrophilic aromatic substitution reactions.

Nucleophilic Substitution: The sulfonyl fluoride group can be replaced by nucleophiles in nucleophilic substitution reactions.

Common Reagents and Conditions

Electrophilic Aromatic Substitution: Common reagents include nitrating agents, halogens, and sulfonating agents.

Nucleophilic Substitution: Reagents such as amines, thiols, and alcohols can be used under basic conditions to replace the sulfonyl fluoride group.

Major Products Formed

Electrophilic Aromatic Substitution: Products include various substituted benzene derivatives, depending on the electrophile used.

Nucleophilic Substitution: Products include sulfonamides, sulfonate esters, and other derivatives depending on the nucleophile used.

Scientific Research Applications

2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride has several applications in scientific research:

Organic Synthesis: It is used as a building block in the synthesis of more complex organic molecules.

Chemical Biology: The compound is utilized in the study of enzyme mechanisms and as a probe for biological systems.

Drug Discovery: It serves as an intermediate in the synthesis of potential pharmaceutical agents.

Materials Science: The compound is used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride involves its reactivity towards nucleophiles and electrophiles. The sulfonyl fluoride group is highly reactive, allowing it to form covalent bonds with nucleophilic sites in biological molecules. This reactivity makes it useful as a tool in chemical biology for labeling and modifying proteins and other biomolecules .

Comparison with Similar Compounds

Comparison with Sulfonyl Chloride and Sulfonamide Analogs

Table 1: Key Properties of Structural Analogs

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Functional Group	Key Hazards	Storage Conditions
2-Fluoro-6-nitrobenzene-1-sulfonyl chloride	887266-98-0	C₆H₃ClFNO₄S	239.61	-SO₂Cl	H314 (skin corrosion), H290 (corrosive to metals)	Inert atmosphere, 2–8°C
2-Fluoro-6-nitrobenzene-1-sulfonamide	Not provided	C₆H₄FN₂O₄S	~237.16 (estimated)	-SO₂NH₂	Data unavailable	Likely ambient conditions
Target compound : 2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride	Not provided	C₆H₃F₂NO₄S	~223.17 (estimated)	-SO₂F	Expected less corrosive than chloride	Likely inert atmosphere

Reactivity and Stability

• Sulfonyl chloride : Highly reactive in nucleophilic substitutions (e.g., forming sulfonamides or esters) but requires strict storage conditions due to moisture sensitivity .
• Sulfonyl fluoride : More thermally stable than chloride, making it suitable for applications requiring prolonged stability. Fluorides participate in SuFEx reactions, enabling efficient bioconjugation .
• Sulfonamide : Less reactive than sulfonyl halides; commonly used in pharmaceuticals but requires additional steps for functionalization .

Comparison with Positional Isomers

Table 2: Substituent Position Effects on Isomers

Compound Name	CAS No.	Substituent Positions	Similarity Score	Key Differences vs. Target Compound
4-Fluoro-3-nitrobenzenesulfonyl chloride	1146290-36-9	4-F, 3-NO₂	0.64	Nitro at meta position reduces resonance stabilization
2-Fluoro-4-nitrobenzene-1-sulfonyl chloride	6325-93-5	2-F, 4-NO₂	0.64	Nitro para to sulfonyl group alters electronic effects
2-Chloro-5-nitrobenzenesulfonamide	6269-91-6	2-Cl, 5-NO₂	0.80	Chlorine substitution increases steric hindrance

Electronic and Steric Effects

• Nitro group position : In the target compound (2-Fluoro-6-nitro), the nitro group is para to the sulfonyl group, enhancing resonance stabilization compared to isomers with meta nitro groups .
• Fluorine vs.